Cas no 1211430-45-3 (3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride)

3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride is a heterocyclic compound featuring both morpholine and tetrazole functional groups. Its structural versatility makes it valuable in medicinal chemistry, particularly as a building block for drug discovery and development. The morpholine moiety enhances solubility and bioavailability, while the tetrazole ring contributes to metabolic stability and binding affinity. The hydrochloride salt form improves handling and storage stability. This compound is commonly employed in the synthesis of biologically active molecules, including enzyme inhibitors and receptor modulators. Its well-defined chemical properties and synthetic adaptability make it a reliable intermediate for pharmaceutical research applications.
3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride structure
1211430-45-3 structure
Product Name:3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride
CAS No:1211430-45-3
MF:C9H16ClN5O3
MW:277.708040237427
CID:5735045
PubChem ID:53444482
Update Time:2026-03-11

3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • MFCD18205910
    • AKOS024397657
    • 3-[5-(morpholin-4-ylmethyl)tetrazol-1-yl]propanoic acid;hydrochloride
    • 3-[5-(morpholin-4-ylmethyl)-1{H}-tetrazol-1-yl]propanoic acid
    • 1211430-45-3
    • 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride
    • Inchi: 1S/C9H15N5O3.ClH/c15-9(16)1-2-14-8(10-11-12-14)7-13-3-5-17-6-4-13;/h1-7H2,(H,15,16);1H
    • InChI Key: IDDMSWYTNGEKSH-UHFFFAOYSA-N
    • SMILES: Cl.O1CCN(CC2=NN=NN2CCC(=O)O)CC1

Computed Properties

  • Exact Mass: 277.0941671g/mol
  • Monoisotopic Mass: 277.0941671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 259
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.4Ų

3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M234745-250mg
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride
1211430-45-3
250mg
$ 275.00 2022-06-04
TRC
M234745-500mg
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride
1211430-45-3
500mg
$ 450.00 2022-06-04
TRC
M234745-1000mg
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride
1211430-45-3
1g
$ 720.00 2022-06-04
abcr
AB405822-500 mg
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride
1211430-45-3
500MG
€254.60 2022-09-29
abcr
AB405822-1 g
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride
1211430-45-3
1 g
€322.50 2023-07-19
abcr
AB405822-5 g
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride
1211430-45-3
5 g
€907.00 2023-07-19
abcr
AB405822-500mg
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride; .
1211430-45-3
500mg
€269.00 2025-02-20
abcr
AB405822-1g
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride; .
1211430-45-3
1g
€317.00 2025-02-20
abcr
AB405822-5g
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride; .
1211430-45-3
5g
€877.00 2025-02-20
abcr
AB405822-10g
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride; .
1211430-45-3
10g
€1357.00 2025-02-20

Additional information on 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride

Introduction to 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride (CAS No: 1211430-45-3)

3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1211430-45-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents. The unique structural features of this compound, particularly the presence of both Morpholin-4-ylmethyl and tetrazole moieties, contribute to its potential as a versatile scaffold for drug discovery.

The Morpholin-4-ylmethyl group is a key structural element that imparts specific pharmacological properties to the molecule. Morpholine derivatives are well-known for their ability to enhance the solubility and bioavailability of drugs, which is crucial for their clinical efficacy. Additionally, the tetrazole ring introduces a high degree of reactivity and binding affinity, which can be exploited to develop compounds with targeted biological activity. These characteristics make 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in tetrazole-containing compounds due to their diverse biological activities. Tetrazoles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a tetrazole ring into the molecular structure of 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride enhances its potential as a lead compound for drug development. This compound has been studied in various preclinical models, where it has demonstrated encouraging results in terms of efficacy and safety.

The hydrochloride salt form of this compound is particularly noteworthy, as it improves the stability and bioavailability of the molecule. Hydrochloride salts are commonly used in pharmaceutical formulations due to their ability to enhance solubility and shelf life. The hydrochloride form of 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride ensures that the compound remains effective and accessible for further research and potential clinical applications.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have suggested that tetrazole derivatives can interact with specific neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and epilepsy. The presence of the Morpholin-4-ylmethyl group further enhances its suitability for these applications by improving blood-brain barrier penetration. This makes 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylopropanoic acid hydrochloride a promising candidate for further investigation in neuropharmacology.

In addition to its potential in neurological disorders, this compound has also shown promise in the treatment of inflammatory conditions. Chronic inflammation is a underlying factor in many diseases, including arthritis and cardiovascular disorders. The ability of tetrazole derivatives to modulate inflammatory pathways makes them attractive candidates for anti-inflammatory therapies. Preclinical studies have demonstrated that 3-5-(Morpholin

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk